molecular formula C10H9F2IO3 B3185042 Ethyl 4-(difluoromethoxy)-3-iodobenzoate CAS No. 1131614-53-3

Ethyl 4-(difluoromethoxy)-3-iodobenzoate

Cat. No. B3185042
CAS RN: 1131614-53-3
M. Wt: 342.08 g/mol
InChI Key: LILYVYRNYCEJIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 4-(difluoromethoxy)-3-iodobenzoate is a chemical compound with the molecular formula C10H10F2O3 . It contains an ethyl ester group, a difluoromethoxy group, and an iodine atom on a benzoate backbone .


Molecular Structure Analysis

The molecular structure of this compound would consist of a benzene ring substituted with an ethyl ester group, a difluoromethoxy group, and an iodine atom . The exact structure would depend on the positions of these substituents on the benzene ring.

properties

CAS RN

1131614-53-3

Molecular Formula

C10H9F2IO3

Molecular Weight

342.08 g/mol

IUPAC Name

ethyl 4-(difluoromethoxy)-3-iodobenzoate

InChI

InChI=1S/C10H9F2IO3/c1-2-15-9(14)6-3-4-8(7(13)5-6)16-10(11)12/h3-5,10H,2H2,1H3

InChI Key

LILYVYRNYCEJIS-UHFFFAOYSA-N

SMILES

CCOC(=O)C1=CC(=C(C=C1)OC(F)F)I

Canonical SMILES

CCOC(=O)C1=CC(=C(C=C1)OC(F)F)I

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.